Cas no 1379324-81-8 (2-Bromo-6-chloroquinazoline)

• Product Name: 2-Bromo-6-chloroquinazoline
• CAS No: 1379324-81-8
• MF: C₈H₄BrClN₂
• MW: 243.487759590149
• MDL: MFCD09261007
• CID: 2194196
• PubChem ID: 46835287
• Update Time: 2025-11-02

2-Bromo-6-chloroquinazoline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-chloroquinazoline
• SY263045
• MFCD09261007
• SCHEMBL18769916
• AC8211
• DB-085240
• AKOS015851162
• 1379324-81-8

• MDL： MFCD09261007
• Inchi： 1S/C8H4BrClN2/c9-8-11-4-5-3-6(10)1-2-7(5)12-8/h1-4H
• InChI Key： GVANJKHFBBBTGM-UHFFFAOYSA-N
• SMILES： BrC1=NC=C2C=C(C=CC2=N1)Cl

Computed Properties

• Exact Mass: 241.92464g/mol
• Monoisotopic Mass: 241.92464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• XLogP3: 3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-Bromo-6-chloroquinazoline

Exploring the Versatile Applications and Properties of 2-Bromo-6-chloroquinazoline (CAS No. 1379324-81-8)

2-Bromo-6-chloroquinazoline (CAS No. 1379324-81-8) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This quinazoline derivative features both bromine and chlorine substituents, which contribute to its unique reactivity and potential applications. Researchers are particularly interested in its role as a building block for drug discovery, especially in the development of kinase inhibitors and other biologically active molecules.

The molecular structure of 2-Bromo-6-chloroquinazoline makes it an excellent candidate for cross-coupling reactions, a topic that has seen increased interest in organic chemistry circles. With the growing demand for small molecule therapeutics, compounds like this are becoming increasingly valuable in medicinal chemistry. Recent studies have explored its potential in creating novel anticancer agents, aligning with current research trends in oncology drug development.

From a synthetic chemistry perspective, the presence of both bromo and chloro substituents on the quinazoline core allows for selective functionalization, making it a versatile intermediate. This characteristic has led to its use in developing fluorescence probes and other specialty chemicals. The compound's stability under various conditions also makes it suitable for high-throughput screening applications, a method that's gaining popularity in modern drug discovery pipelines.

The pharmaceutical industry has shown particular interest in 2-Bromo-6-chloroquinazoline derivatives due to their potential as EGFR inhibitors, a hot topic in cancer research. With the rise of personalized medicine, researchers are investigating how modifications to this core structure could lead to more targeted therapies. The compound's ability to serve as a precursor for various biologically active molecules positions it as an important tool in the development of next-generation pharmaceuticals.

In materials science, 2-Bromo-6-chloroquinazoline has found applications in the synthesis of organic electronic materials. Its conjugated system and halogen substituents make it valuable for creating organic semiconductors, particularly in the development of OLED technologies. This aligns with current industry trends toward more sustainable and efficient electronic devices.

The synthesis and handling of 2-Bromo-6-chloroquinazoline require specialized knowledge in heterocyclic chemistry. Proper storage conditions typically involve protection from light and moisture to maintain stability. Researchers working with this compound often employ advanced techniques like NMR spectroscopy and mass spectrometry for characterization, reflecting the sophisticated analytical methods used in modern chemical research.

Market demand for 2-Bromo-6-chloroquinazoline has been steadily increasing, particularly from contract research organizations and academic laboratories focused on drug discovery. The compound's relatively high purity requirements (typically >95%) make it a premium product in the fine chemicals market. Suppliers often provide detailed technical specifications and analytical data to meet the rigorous standards of pharmaceutical researchers.

Recent advancements in green chemistry have prompted investigations into more sustainable synthesis routes for 2-Bromo-6-chloroquinazoline and similar compounds. This reflects broader industry trends toward environmentally friendly chemical processes. Researchers are particularly interested in developing catalytic methods that reduce waste and improve atom economy in the production of such valuable intermediates.

The future potential of 2-Bromo-6-chloroquinazoline appears promising, with ongoing research exploring its applications in bioconjugation chemistry and proteolysis targeting chimeras (PROTACs). These cutting-edge areas of research could open new avenues for drug development, particularly in addressing challenging disease targets. The compound's versatility ensures it will remain relevant as chemical biology and medicinal chemistry continue to evolve.

For researchers considering working with 2-Bromo-6-chloroquinazoline, it's important to consult recent literature on its applications and handling. Many peer-reviewed journals have published studies utilizing this compound as a key intermediate, particularly in the development of tyrosine kinase inhibitors. As with any specialized chemical, proper safety protocols and handling procedures should always be followed in laboratory settings.